Cas no 951891-49-9 (6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid)

• Product Name: 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid
• CAS No: 951891-49-9
• MF: C₁₂H₁₁ClF₂O₃
• MW: 276.663749933243
• CID: 4722578
• Update Time: 2025-06-09

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-CHLORO-4,5-DIFLUOROPHENYL)-6-OXOHEXANOIC ACID
• 7208d
• SEL13633742
• 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid

• Inchi： 1S/C12H11ClF2O3/c13-8-6-10(15)9(14)5-7(8)11(16)3-1-2-4-12(17)18/h5-6H,1-4H2,(H,17,18)
• InChI Key： SEWFDFQJGJBGAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CCCCC(=O)O)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid

Comprehensive Analysis of 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid (CAS No. 951891-49-9)

6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid (CAS No. 951891-49-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluorophenyl and oxohexanoic acid moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining halogenated aromatic rings with a carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs). The compound's CAS No. 951891-49-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its chloro and difluoro substitutions are key to its reactivity, enabling precise modifications in synthetic pathways.

One of the trending topics in chemistry is the development of sustainable synthesis methods. 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid aligns with this trend, as researchers explore greener catalysts and solvent-free reactions to produce it. Questions like "How to synthesize 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid efficiently?" or "What are the applications of CAS No. 951891-49-9 in medicinal chemistry?" are commonly encountered in search engines, highlighting its practical importance.

The compound's oxohexanoic acid segment contributes to its solubility and interaction with biological targets, making it valuable for designing enzyme inhibitors or receptor modulators. Its halogenated aromatic ring also enhances its lipophilicity, a critical factor in drug delivery systems. These properties are frequently discussed in forums and research papers, emphasizing its role in addressing challenges like drug resistance and targeted therapy.

From an industrial perspective, 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid is often utilized in high-throughput screening and combinatorial chemistry. Its CAS No. 951891-49-9 is a staple in chemical catalogs, catering to labs focused on structure-activity relationship (SAR) studies. The compound's compatibility with modern analytical techniques, such as HPLC and NMR spectroscopy, further solidifies its utility in quality control and characterization.

In conclusion, 6-(2-Chloro-4,5-difluorophenyl)-6-oxohexanoic acid (CAS No. 951891-49-9) is a multifaceted compound bridging gaps between synthetic chemistry and applied sciences. Its chloro-difluorophenyl backbone and carboxylic acid functionality offer endless possibilities for innovation, resonating with contemporary research themes like precision medicine and green chemistry. As interest in halogenated intermediates grows, this compound will undoubtedly remain a focal point in scientific exploration.